Cas no 700804-59-7 (Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester)
700804-59-7 structure
Product Name:Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:700804-59-7
MF:C14H21NO5
MW:283.320244550705
CID:1741029
PubChem ID:68887610
Update Time:2025-04-21
Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester
- (2,3,4-trimethoxy-phenyl)-carbamic acid tert-butyl ester
- SCHEMBL4038402
- DB-309691
- 700804-59-7
-
- Inchi: 1S/C14H21NO5/c1-14(2,3)20-13(16)15-9-7-8-10(17-4)12(19-6)11(9)18-5/h7-8H,1-6H3,(H,15,16)
- InChI Key: UMJZJOARHCPQAC-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C=1OC)OC)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 283.14197277g/mol
- Monoisotopic Mass: 283.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66Ų
Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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